Cas no 1375474-37-5 (methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate)

• Product Name: methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate
• CAS No: 1375474-37-5
• MF: C₁₂H₈BrClO₄S₂
• MW: 395.676519393921
• MDL: MFCD21602781
• CID: 5159859
• PubChem ID: 73994855
• Update Time: 2025-06-13

methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-bromophenyl)-3-(chlorosulfonyl)-, methyl ester
• methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate

• MDL： MFCD21602781
• Inchi： 1S/C12H8BrClO4S2/c1-18-12(15)11-10(20(14,16)17)6-9(19-11)7-3-2-4-8(13)5-7/h2-6H,1H3
• InChI Key： YHENWUPBAWAOQH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C2=CC=CC(Br)=C2)=CC=1S(Cl)(=O)=O

Additional information on methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate

Research Briefing on Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS: 1375474-37-5)

Methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate (CAS: 1375474-37-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This thiophene-based derivative, characterized by its bromophenyl and chlorosulfonyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

The compound's unique structural features, including the reactive chlorosulfonyl group, make it a valuable building block for the design of covalent inhibitors. Covalent inhibitors have gained prominence in recent years due to their ability to form irreversible or reversible bonds with target proteins, offering enhanced selectivity and prolonged pharmacological effects. Research has demonstrated that methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate can be efficiently modified to target cysteine residues in key enzymes, such as Bruton's tyrosine kinase (BTK) and epidermal growth factor receptor (EGFR).

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis route for methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate, achieving higher yields and improved purity compared to traditional methods. This innovation has streamlined its incorporation into larger drug discovery campaigns, enabling rapid screening of derivative libraries for biological activity.

In addition to its role in covalent inhibitor design, methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate has been investigated for its potential in radiopharmaceutical applications. The bromine atom in its structure provides a convenient handle for isotopic labeling, facilitating the development of positron emission tomography (PET) tracers. Preliminary studies have shown promising results in imaging tumor microenvironments, with the compound's derivatives exhibiting favorable pharmacokinetic properties.

Despite its promising applications, challenges remain in optimizing the compound's stability and solubility for in vivo use. Researchers are actively exploring formulation strategies, such as nanoparticle encapsulation and prodrug approaches, to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of findings into clinical candidates.

In conclusion, methyl 5-(3-bromophenyl)-3-(chlorosulfonyl)thiophene-2-carboxylate represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its multifaceted applications underscore the importance of innovative chemical tools in advancing biomedical research. Future studies will likely focus on expanding its utility across additional therapeutic areas and refining its properties for clinical development.